4-Amino-2,6-dihydroxy-5-nitrosopyrimidine Sodium Salt 4-Amino-2,6-dihydroxy-5-nitrosopyrimidine Sodium Salt
Brand Name: Vulcanchem
CAS No.: 2209-71-4
VCID: VC0015528
InChI: InChI=1S/C4H4N4O3.Na/c5-2-1(8-11)3(9)7-4(10)6-2;/h(H4,5,6,7,9,10);/q;+1/p-1
SMILES: C1(=C(NC(=O)N=C1N)[O-])N=O.[Na+]
Molecular Formula: C4H3N4NaO3
Molecular Weight: 178.083

4-Amino-2,6-dihydroxy-5-nitrosopyrimidine Sodium Salt

CAS No.: 2209-71-4

Cat. No.: VC0015528

Molecular Formula: C4H3N4NaO3

Molecular Weight: 178.083

* For research use only. Not for human or veterinary use.

4-Amino-2,6-dihydroxy-5-nitrosopyrimidine Sodium Salt - 2209-71-4

Specification

CAS No. 2209-71-4
Molecular Formula C4H3N4NaO3
Molecular Weight 178.083
IUPAC Name sodium;4-amino-5-nitroso-2-oxo-1H-pyrimidin-6-olate
Standard InChI InChI=1S/C4H4N4O3.Na/c5-2-1(8-11)3(9)7-4(10)6-2;/h(H4,5,6,7,9,10);/q;+1/p-1
Standard InChI Key ZERDCARJLCZYFO-UHFFFAOYSA-M
SMILES C1(=C(NC(=O)N=C1N)[O-])N=O.[Na+]

Introduction

4-Amino-2,6-dihydroxy-5-nitrosopyrimidine sodium salt is a heterocyclic organic compound belonging to the pyrimidine class. Its molecular formula is C₄H₃N₄NaO₃, and it has a CAS number of 2209-71-4 . This compound is particularly notable for its applications in proteomics research and its potential therapeutic uses due to its biochemical properties.

Synthesis and Purification

The synthesis of 4-Amino-2,6-dihydroxy-5-nitrosopyrimidine sodium salt involves careful control of pH and temperature to optimize yields and purity. Techniques such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are commonly used to verify the structure and purity of the synthesized compound.

Applications and Research Findings

This compound is utilized in proteomics research due to its biochemical properties. It also exhibits potential therapeutic applications, as compounds with similar structures have shown antimicrobial and antiviral activities. The compound's interaction with biological molecules is a key area of study, suggesting its potential in developing new therapeutic agents.

Potential Applications

  • Proteomics Research: Useful for studying biochemical pathways.

  • Therapeutic Development: Potential antimicrobial and antiviral properties.

Stability and Handling

4-Amino-2,6-dihydroxy-5-nitrosopyrimidine sodium salt is relatively stable under normal laboratory conditions but is sensitive to light and moisture. It is recommended to store it in a cool, dark place to maintain its stability.

Storage Conditions

ConditionRecommendation
TemperatureRoom temperature, ideally <15°C
Light ExposureAvoid direct sunlight
MoistureKeep away from moisture

Safety and Hazards

While specific safety data for the sodium salt form is limited, compounds with similar structures can cause skin and eye irritation. It is essential to handle such chemicals with protective gear and follow standard laboratory safety protocols.

Safety Precautions

  • Personal Protective Equipment: Gloves, goggles, and a lab coat.

  • Handling: Avoid skin contact and inhalation.

Suppliers and Availability

The compound is available from various suppliers globally, including companies in China and the United Kingdom. Prices vary based on quantity and supplier .

Suppliers

SupplierLocationProduct Description
TRCCanada4-Amino-2,6-dihydroxy-5-nitrosopyrimidine Sodium Salt
Biosynth CarbosynthUK4-Amino-2,6-dihydroxy-5-nitrosopyrimidine sodium salt
J & K SCIENTIFIC LTD.ChinaVarious chemical products including pyrimidine derivatives

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